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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

Ecotoxicity of Disperse Orange 30: A
Comparative Analysis

An in-depth comparison of the environmental impact of Disperse Orange 30 relative to other
disperse dyes, supported by ecotoxicological data and standardized experimental
methodologies.

Disperse dyes, a class of synthetic colorants with low water solubility, are extensively used in
the textile industry for dyeing hydrophobic fibers such as polyester and acetate. Their
environmental persistence and potential for aquatic toxicity are of increasing concern to
researchers and environmental regulatory bodies. This guide provides a comparative
ecotoxicity assessment of Disperse Orange 30, an azo dye, against other commonly used
disperse dyes, offering a resource for scientists and professionals in drug development and
environmental research to make informed decisions.

Quantitative Ecotoxicity Data

The following table summarizes the acute and chronic toxicity of Disperse Orange 30 and
other selected disperse dyes to various aquatic organisms. The data is presented as the
median lethal concentration (LC50), the median effective concentration (EC50), and the no-
observed-effect concentration (NOEC), providing a quantitative basis for comparison.
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Disperse 12223-23- magna
Azo 48-h LC50 0.5522 [1]
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Flea)
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_ 72-h EC50
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(biomass)
s (Green
Algae)
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subspicatu (growth 86 [2]
s (Green rate)
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Daphnia
Disperse similis
2872-52-8 Azo 48-h EC50 0.13 [3]
Red 1 (Water
Flea)
Daphnia
magna
48-h EC50  0.58 [3]
(Water
Flea)
Hydra
attenuata 48-h EC50 1.9 [2]
(Hydra)
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Disperse similis
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Disperse 61951-51-
Blue 124 7

Azo - - - -

Note: A lower LC50 or EC50 value indicates higher toxicity. The data presented is compiled
from various sources and testing conditions may vary. Direct comparison should be made with
caution.

Experimental Protocols

The ecotoxicity data presented in this guide are primarily derived from standardized test
protocols established by the Organisation for Economic Co-operation and Development
(OECD). These guidelines ensure the reliability and comparability of environmental toxicity
data. Below are summaries of the key experimental protocols used.

OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test

This test assesses the acute toxicity of substances to daphnids, typically Daphnia magna.

e Principle: Young daphnids, less than 24 hours old, are exposed to a range of concentrations
of the test substance for 48 hours.

e Procedure: The test is conducted in a static or semi-static system. At least five
concentrations of the test substance are prepared in a geometric series. A control group is
maintained in the test medium without the substance. Immobilisation, defined as the inability
to swim within 15 seconds after gentle agitation, is observed at 24 and 48 hours.

e Endpoint: The primary endpoint is the 48-hour EC50, which is the concentration of the
substance that immobilizes 50% of the daphnids. The 24-hour EC50 can also be determined.

OECD Guideline 203: Fish, Acute Toxicity Test

This guideline outlines the procedure for determining the acute lethal toxicity of chemicals to
fish.
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e Principle: Fish of a recommended species (e.g., Rainbow Trout, Oncorhynchus mykiss) are
exposed to the test substance for a 96-hour period.

e Procedure: The test is typically a semi-static or flow-through test. Fish are exposed to at
least five concentrations of the test substance arranged in a geometric series. Mortalities are
recorded at 24, 48, 72, and 96 hours.

o Endpoint: The main endpoint is the 96-hour LC50, the concentration of the substance that is
lethal to 50% of the test fish.

OECD Guideline 211: Daphnia magna Reproduction Test

This is a chronic toxicity test that evaluates the impact of substances on the reproductive
output of Daphnia magna.

e Principle: Young female daphnids are exposed to the test substance over a 21-day period,
encompassing several broods.

e Procedure: The test is conducted under semi-static or flow-through conditions. Daphnids are
exposed to a range of concentrations of the test substance. The total number of living
offspring produced per parent animal is the primary measure of reproductive success. Adult
mortality is also recorded.

» Endpoint: The primary endpoints are the 21-day EC50 for reproduction (the concentration
that reduces the number of offspring by 50%) and the No-Observed-Effect Concentration
(NOEC) and Lowest-Observed-Effect Concentration (LOEC) for both reproduction and
parental mortality.

Molecular Mechanism of Toxicity: Oxidative Stress

Many azo dyes, including Disperse Orange 30, are known to induce oxidative stress in aquatic
organisms. This occurs when there is an imbalance between the production of reactive oxygen
species (ROS) and the organism's ability to detoxify these reactive intermediates. The Nrf2
(Nuclear factor erythroid 2-related factor 2) signaling pathway is a key cellular defense
mechanism against oxidative stress.
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Caption: Nrf2-mediated oxidative stress response pathway initiated by azo dye exposure.
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Under normal conditions, Nrf2 is bound to its inhibitor Keapl in the cytoplasm, leading to its
degradation. Upon exposure to oxidative stress from metabolites of azo dyes, Keapl is
modified, releasing Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant
Response Element (ARE) in the promoter region of various antioxidant and detoxification
genes. This leads to the transcription of protective enzymes, such as Glutathione S-
transferases (GSTs) and Superoxide Dismutases (SODs), which help to mitigate cellular
damage.[4][5][6][7]

Conclusion

The available ecotoxicity data indicates that Disperse Orange 30 exhibits significant toxicity to
aguatic invertebrates such as Daphnia magna. When compared to other disperse dyes, its
toxicity profile varies. For instance, Disperse Red 13 appears to be more toxic to Daphnia
similis than Disperse Orange 30 is to Daphnia magna, although direct comparisons are
challenging due to species differences. The molecular mechanism of toxicity for many azo dyes
involves the induction of oxidative stress, a process that can be visualized through the Nrf2
signaling pathway. This comparative guide underscores the importance of considering the
specific chemical structure and class of disperse dyes when assessing their potential
environmental impact. Further research with standardized testing across a wider range of
disperse dyes and aquatic species is necessary for a more comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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other disperse dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552613#ecotoxicity-assessment-of-disperse-
orange-30-versus-other-disperse-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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